![molecular formula C14H13BO3 B1439820 (4'-Acetyl-[1,1'-biphenyl]-4-yl)boronic acid CAS No. 1029438-14-9](/img/structure/B1439820.png)
(4'-Acetyl-[1,1'-biphenyl]-4-yl)boronic acid
Overview
Description
“(4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid” is a synthetic organic compound . It is used in Suzuki reactions and as intermediates of liquid crystals .
Synthesis Analysis
This compound is typically synthesized via Suzuki coupling . It reacts rapidly with peroxynitrite (ONOO (-)) to form stable hydroxy derivatives . It undergoes Suzuki coupling with 4-bromotriphenylamine catalyzed by dichlorobis (triphenylphosphine)Pd (II), during the synthesis of dendrimers .Molecular Structure Analysis
The molecular formula of “(4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid” is C14H13BO3 . The InChI code is 1S/C14H13BO3/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(9-7-13)15(17)18/h2-9,17-18H,1H3 .Chemical Reactions Analysis
This compound is involved in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . It also reacts rapidly with peroxynitrite (ONOO (-)) to form stable hydroxy derivatives .Physical And Chemical Properties Analysis
“(4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid” is a solid at room temperature . It has a molecular weight of 240.07 . The compound is insoluble in water .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid: is widely used in Suzuki-Miyaura cross-coupling reactions, which are pivotal for forming carbon-carbon bonds in organic synthesis. This reaction is essential for the construction of complex molecules used in pharmaceuticals, agrochemicals, and organic materials .
Catalysis
Due to its boronic acid moiety, this compound exhibits enhanced Lewis acidity, making it a valuable catalyst in organic transformations. It can facilitate various chemical reactions, including regioselective functionalization of diols, carbohydrates, and epoxide ring-opening reactions .
Medicinal Chemistry
In medicinal chemistry, boronic acids are utilized for their bioactive properties. They serve as key intermediates in the synthesis of various therapeutic agents, including proteasome inhibitors and antiviral drugs .
Polymer and Optoelectronics Materials
The boronic acid group within 4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid can be used to create novel polymers with unique properties. These materials find applications in optoelectronics, serving as components in devices like organic light-emitting diodes (OLEDs) and photovoltaic cells .
Chemical Biology and Supramolecular Chemistry
Boronic acids play a significant role in chemical biology and supramolecular chemistry due to their ability to form reversible covalent bonds with cis-diols. This property is exploited in the design of dynamic systems for drug delivery and the construction of molecular sensors .
Biomedical Devices and Material Chemistry
The reversible click chemistry of boronic acids, including 4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid , is leveraged in the development of biomedical devices. It allows for the creation of stimuli-responsive materials that can adapt to changes in the biological environment .
Safety and Hazards
The compound is classified under GHS07. The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
Mechanism of Action
Target of Action
The primary target of (4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The affected pathway is the Suzuki–Miyaura cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects include the formation of new carbon-carbon bonds, enabling the synthesis of a wide variety of organic compounds .
Pharmacokinetics
Boronic acids and their esters are known to be only marginally stable in water . Hydrolysis of some phenylboronic pinacol esters has been observed .
Result of Action
The result of the action of (4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid is the formation of new carbon-carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This enables the synthesis of a wide variety of organic compounds .
Action Environment
The action of (4’-Acetyl-[1,1’-biphenyl]-4-yl)boronic acid is influenced by environmental factors such as the presence of water, as boronic acids and their esters are only marginally stable in water . The reaction conditions for the Suzuki–Miyaura cross-coupling reaction are also a key environmental factor, as the success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
[4-(4-acetylphenyl)phenyl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BO3/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(9-7-13)15(17)18/h2-9,17-18H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLFRIBXIZZFOBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10681602 | |
Record name | (4'-Acetyl[1,1'-biphenyl]-4-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10681602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1029438-14-9 | |
Record name | (4'-Acetyl[1,1'-biphenyl]-4-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10681602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.